(+/-)[2-Ethyl-1-phenyl-2-(1-pyrrolidinyl)butyl]amine

• Molecular Formula: C16H26N2
• Molecular Weight: 246.39 g/mol
• IUPAC Name: 2-ethyl-1-phenyl-2-pyrrolidin-1-ylbutan-1-amine
• InChI: InChI=1S/C16H26N2/c1-3-16(4-2,18-12-8-9-13-18)15(17)14-10-6-5-7-11-14/h5-7,10-11,15H,3-4,8-9,12-13,17H2,1-2H3
• InChI Key: LOFCMEYHPUVPAX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C(C1=CC=CC=C1)N)N2CCCC2

Description

(+/-)[2-Ethyl-1-phenyl-2-(1-pyrrolidinyl)butyl]amine is a useful research compound. Its molecular formula is C16H26N2 and its molecular weight is 246.39 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound (11.5 g, 88%) was prepared from 2-ethyl-2-(1-pyrrolidinyl)butanenitrile D17 (8.8 g, 0.053 mol) and phenyllithium in dibutylether (59 ml of a 1.8M solution; 0.106 mol) in THF (350 ml), followed by reaction with sodium borohydride (3.9 g, 0.103 mol) in methanol (300 ml) in a similar manner to that described in D5. 1H NMR (CDCl3) δ: 0.75 (3H, t), 0.95 (3H, t, J=7.6 Hz), 1.50-1.90 (10H, m), 2.70-2.95 (4H, m), 4.01 (1H, s), 7.19-7.41 (5H, m).